Cas no 1111638-11-9 (3-CHLORO-5-METHYL-5H-PYRROLO[2,3-B]PYRAZINE)

3-Chloro-5-methyl-5H-pyrrolo[2,3-b]pyrazine is a heterocyclic compound featuring a fused pyrrole-pyrazine core, substituted with a chlorine atom at the 3-position and a methyl group at the 5-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro substituent enhances electrophilic reactivity, facilitating cross-coupling or nucleophilic substitution reactions, while the methyl group contributes to stability and steric modulation. Its rigid bicyclic framework is advantageous in designing bioactive molecules, particularly in kinase inhibitors or other targeted therapeutics. The compound’s well-defined reactivity profile and structural versatility make it a useful building block in medicinal chemistry and material science applications.
3-CHLORO-5-METHYL-5H-PYRROLO[2,3-B]PYRAZINE structure
1111638-11-9 structure
Product Name:3-CHLORO-5-METHYL-5H-PYRROLO[2,3-B]PYRAZINE
CAS No:1111638-11-9
MF:C7H6ClN3
MW:167.595639705658
MDL:MFCD22417709
CID:4471288
PubChem ID:59424408
Update Time:2025-06-07

3-CHLORO-5-METHYL-5H-PYRROLO[2,3-B]PYRAZINE Chemical and Physical Properties

Names and Identifiers

    • 3-CHLORO-5-METHYL-5H-PYRROLO[2,3-B]PYRAZINE
    • 5H-Pyrrolo[2,3-b]pyrazine, 3-chloro-5-Methyl-
    • 3-chloro-5-methylpyrrolo[2,3-b]pyrazine
    • DB-084370
    • SCHEMBL2964956
    • SY286617
    • DTXSID301264440
    • CS-0120184
    • AKOS027420868
    • YDLMNLOKLZUARW-UHFFFAOYSA-N
    • 1111638-11-9
    • MFCD22417709
    • MDL: MFCD22417709
    • Inchi: 1S/C7H6ClN3/c1-11-3-2-5-7(11)10-6(8)4-9-5/h2-4H,1H3
    • InChI Key: YDLMNLOKLZUARW-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C2C=CN(C)C2=N1

Computed Properties

  • Exact Mass: 167.0250249g/mol
  • Monoisotopic Mass: 167.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 30.7Ų

3-CHLORO-5-METHYL-5H-PYRROLO[2,3-B]PYRAZINE Pricemore >>

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